4-{[(4-butoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(octyloxy)benzoate

• IUPAC Name: [4-[(4-butoxyphenyl)iminomethyl]-3-hydroxyphenyl] 4-octoxybenzoate
• InChI: InChI=1S/C32H39NO5/c1-3-5-7-8-9-10-22-37-28-16-11-25(12-17-28)32(35)38-30-18-13-26(31(34)23-30)24-33-27-14-19-29(20-15-27)36-21-6-4-2/h11-20,23-24,34H,3-10,21-22H2,1-2H3
• InChI Key: YLIHUAKQHKPQSD-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCOC1=CC=C(C=C1)C(=O)OC2=CC(=C(C=C2)C=NC3=CC=C(C=C3)OCCCC)O
• Molecular Formula: C32H39NO5
• Molecular Weight: 517.7 g/mol

Description

4-{[(4-butoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(octyloxy)benzoate, also known as BPHB, is a compound that has been widely studied for its potential applications in various scientific fields. BPHB is a liquid crystal material that exhibits unique optical properties, making it suitable for use in various devices such as displays, sensors, and optical switches. In addition, BPHB has also been studied for its potential use in drug delivery systems and as a therapeutic agent due to its ability to interact with biological systems.

Mechanism of Action

The mechanism of action of 4-{[(4-butoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(octyloxy)benzoate is not fully understood. However, it is believed that 4-{[(4-butoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(octyloxy)benzoate interacts with biological systems through various mechanisms such as hydrogen bonding, van der Waals forces, and hydrophobic interactions. 4-{[(4-butoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(octyloxy)benzoate has been shown to interact with various biological molecules such as proteins, lipids, and nucleic acids, making it a potential therapeutic agent.
Biochemical and physiological effects:
4-{[(4-butoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(octyloxy)benzoate has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that 4-{[(4-butoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(octyloxy)benzoate can inhibit the growth of cancer cells and induce apoptosis. In addition, 4-{[(4-butoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(octyloxy)benzoate has also been shown to exhibit anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{[(4-butoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(octyloxy)benzoate in lab experiments include its unique optical properties, ease of synthesis, and potential therapeutic applications. However, the limitations of using 4-{[(4-butoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(octyloxy)benzoate include its relatively high cost and limited availability.

Future Directions

There are several future directions for research on 4-{[(4-butoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(octyloxy)benzoate. One potential area of research is the development of 4-{[(4-butoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(octyloxy)benzoate-based drug delivery systems for targeted drug delivery. Another area of research is the development of 4-{[(4-butoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(octyloxy)benzoate-based sensors for the detection of various biomolecules. In addition, further studies are needed to fully understand the mechanism of action of 4-{[(4-butoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(octyloxy)benzoate and its potential therapeutic applications.

Synthesis Methods

The synthesis of 4-{[(4-butoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(octyloxy)benzoate involves the reaction of 4-(octyloxy)benzoic acid with 4-butoxyaniline in the presence of a catalyst such as triethylamine. The resulting intermediate is then reacted with 3,4-dihydroxybenzaldehyde to yield the final product, 4-{[(4-butoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(octyloxy)benzoate. The synthesis of 4-{[(4-butoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(octyloxy)benzoate has been optimized to produce high yields and purity, making it suitable for various applications.

Scientific Research Applications

4-{[(4-butoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(octyloxy)benzoate has been extensively studied for its potential applications in various scientific fields. In the field of liquid crystal displays, 4-{[(4-butoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(octyloxy)benzoate has been shown to exhibit excellent electro-optical properties, making it suitable for use in various devices. In addition, 4-{[(4-butoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(octyloxy)benzoate has also been studied for its potential use in sensors and optical switches due to its unique optical properties.